Cas no 100743-01-9 (3-methyl-4-phenoxy-2h-pyrazolo[3,4-b]quinoline)

3-methyl-4-phenoxy-2h-pyrazolo[3,4-b]quinoline structure
100743-01-9 structure
Product Name:3-methyl-4-phenoxy-2h-pyrazolo[3,4-b]quinoline
CAS No:100743-01-9
MF:C17H13N3O
MW:275.304623365402
CID:1128639
PubChem ID:13449000
Update Time:2025-04-20

3-methyl-4-phenoxy-2h-pyrazolo[3,4-b]quinoline Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-4-phenoxy-2h-pyrazolo[3,4-b]quinoline
    • 3-METHYL-4-PHENOXY-1H-PYRAZOLO(3,4-B)QUINOLINE
    • 3-METHYL-4-PHENOXY-1H-PYRAZOLO[3,4-B]QUINOLINE
    • DTXSID90541134
    • 100743-01-9
    • AKOS024328406
    • Inchi: 1S/C17H13N3O/c1-11-15-16(21-12-7-3-2-4-8-12)13-9-5-6-10-14(13)18-17(15)20-19-11/h2-10H,1H3,(H,18,19,20)
    • InChI Key: PDEWETOMOOUWEK-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)C1=C2C=CC=CC2=NC2C1=C(C)NN=2

Computed Properties

  • Exact Mass: 275.10599
  • Monoisotopic Mass: 275.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 50.8Ų

Experimental Properties

  • PSA: 50.8
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